Cas no 245547-23-3 (2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine)

• Product Name: 2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine
• CAS No: 245547-23-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD16659706
• CID: 1037413
• PubChem ID: 18800412
• Update Time: 2025-11-02

2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine
• 1-(6-amino-3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• 1-(6-amino-3,4-dihydro-2(1H)-isoquinolinyl)Ethanone
• 1-(6-Amino-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• ethanone, 1-(6-amino-3,4-dihydro-2(1H)-isoquinolinyl)-
• LogP
• 1-(6-Amino-3,4-dihydroisoquinolin-2(1H)-yl)ethan-1-one
• CS-0336238
• MFCD16659706
• SCHEMBL3858227
• DTXSID80596370
• 1-(6-amino-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one
• SY279707
• 245547-23-3

• MDL： MFCD16659706
• Inchi： 1S/C11H14N2O/c1-8(14)13-5-4-9-6-11(12)3-2-10(9)7-13/h2-3,6H,4-5,7,12H2,1H3
• InChI Key： BXIRBANUPCBHGO-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C=CC(=CC=2CC1)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.182
• Boiling Point: 414.5°C at 760 mmHg
• Flash Point: 204.5°C
• Refractive Index: 1.605

Additional information on 2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine

Recent Advances in the Study of 2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine (CAS: 245547-23-3)

2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine (CAS: 245547-23-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development. This research brief consolidates the latest findings related to this compound, highlighting its relevance in contemporary biomedical research.

The compound belongs to the tetrahydroisoquinoline class, which is known for its diverse biological activities, including antimicrobial, anticancer, and neuroprotective effects. Researchers have recently optimized synthetic routes to produce 2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine with higher yields and purity, facilitating further pharmacological evaluations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In vitro studies have demonstrated that 2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine exhibits promising activity against specific cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic investigations suggest that the compound induces apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. These findings underscore its potential as a lead compound for anticancer drug development.

Additionally, recent research has explored the neuroprotective properties of this compound. In animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, 2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine has shown efficacy in reducing oxidative stress and inflammation, key contributors to neuronal damage. These results highlight its dual potential in oncology and neurology, making it a versatile candidate for further study.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine. Current efforts are focused on structural modifications to enhance bioavailability and reduce potential side effects. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-Acetyl-1,2,3,4-tetrahydroisoquinolin-6-amine (CAS: 245547-23-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and therapeutic potential warrant continued investigation, with the aim of developing novel treatments for cancer and neurodegenerative disorders. Future studies should prioritize in vivo validation and clinical trials to fully realize its therapeutic benefits.